Cas no 99469-87-1 (Pyrimidine, 4-chloro-2-(ethylthio)-6-phenyl-)

Pyrimidine, 4-chloro-2-(ethylthio)-6-phenyl- structure
99469-87-1 structure
Product Name:Pyrimidine, 4-chloro-2-(ethylthio)-6-phenyl-
CAS No:99469-87-1
MF:C12H11ClN2S
MW:250.747140169144
CID:1992466
PubChem ID:16642953
Update Time:2025-04-21

Pyrimidine, 4-chloro-2-(ethylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-chloro-2-(ethylthio)-6-phenyl-
    • MFCD08758452
    • AKOS002363294
    • LBTUOHROLYROIM-UHFFFAOYSA-N
    • 99469-87-1
    • SCHEMBL3451654
    • 4-chloro-2-ethylsulfanyl-6-phenylpyrimidine
    • 4-chloro-2-(ethylsulfanyl)-6-phenylpyrimidine
    • 4-chloro-2-ethylsulfanyl-6-phenyl-pyrimidine
    • Inchi: 1S/C12H11ClN2S/c1-2-16-12-14-10(8-11(13)15-12)9-6-4-3-5-7-9/h3-8H,2H2,1H3
    • InChI Key: LBTUOHROLYROIM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C2C=CC=CC=2)=NC(=N1)SCC

Computed Properties

  • Exact Mass: 250.0331472Da
  • Monoisotopic Mass: 250.0331472Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 51.1Ų
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